Cas no 489398-43-8 (3-Amino-N-(3-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide)

• Product Name: 3-Amino-N-(3-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide
• CAS No: 489398-43-8
• MF: C₁₉H₁₃FN₄OS
• MW: 364.396125555038
• CID: 5708942
• PubChem ID: 1086344
• Update Time: 2025-05-23

3-Amino-N-(3-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EU-0047788
• SCHEMBL11887981
• AKOS000665991
• SS-0623
• 3-amino-N-(3-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide
• 3-amino-N-(3-fluorophenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
• CCG-114205
• 489398-43-8
• 3-Amino-N-(3-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide

• Inchi： 1S/C19H13FN4OS/c20-12-2-1-3-13(10-12)23-18(25)17-16(21)14-4-5-15(24-19(14)26-17)11-6-8-22-9-7-11/h1-10H,21H2,(H,23,25)
• InChI Key： HJLDBMSHFZDKJT-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC=C(C=2)F)=O)=C(C2=CC=C(C3C=CN=CC=3)N=C12)N

Computed Properties

• Exact Mass: 364.07941039g/mol
• Monoisotopic Mass: 364.07941039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų

Additional information on 3-Amino-N-(3-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide

Comprehensive Overview of 3-Amino-N-(3-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 489398-43-8)

3-Amino-N-(3-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide, with the CAS number 489398-43-8, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the thieno[2,3-b]pyridine family, a class of molecules known for their diverse biological activities. The presence of both amino and carboxamide functional groups, along with a fluorophenyl and pyridinyl moiety, makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in thieno[2,3-b]pyridine derivatives, particularly due to their potential in targeting various diseases. Researchers are actively exploring the pharmacological properties of this compound, including its kinase inhibition capabilities and its role in modulating cellular pathways. The fluorophenyl group, in particular, is often associated with enhanced bioavailability and metabolic stability, making it a valuable feature in medicinal chemistry.

The compound's CAS no. 489398-43-8 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. One of the key areas of investigation is its potential application in cancer therapy, where kinase inhibitors play a critical role. Additionally, its heterocyclic scaffold is being studied for its ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutics.

Another hot topic surrounding 3-Amino-N-(3-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide is its synthetic accessibility and structure-activity relationship (SAR). Chemists are optimizing synthetic routes to improve yield and purity, while also exploring modifications to enhance its biological activity. The compound's pyridine and thiophene rings contribute to its aromaticity and electronic properties, which are crucial for binding to target proteins.

From an SEO perspective, this compound aligns with trending searches such as "kinase inhibitors 2024," "heterocyclic compounds in drug discovery," and "fluorophenyl derivatives." These keywords highlight the intersection of chemistry, biology, and medicine, making the compound a subject of interest for researchers and industry professionals alike. Its CAS registry number 489398-43-8 is often used as a unique identifier in scientific literature, ensuring accurate retrieval of relevant studies.

In conclusion, 3-Amino-N-(3-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide represents a fascinating area of research with broad implications for drug development. Its multifunctional structure and biological potential make it a standout candidate in the field of medicinal chemistry. As studies continue to uncover its mechanisms and applications, this compound is poised to remain a focal point in scientific discourse.